![molecular formula C13H9F3N4S B287411 6-Cyclopropyl-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B287411.png)
6-Cyclopropyl-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
6-Cyclopropyl-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole (abbreviated as CPTT) is a chemical compound that belongs to the class of triazolothiadiazole derivatives. It has been found to possess several potential applications in scientific research, particularly in the fields of medicinal chemistry and biochemistry.
Scientific Research Applications
6-Cyclopropyl-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to possess several potential applications in scientific research. It has been studied for its antitumor, antiviral, and antimicrobial properties. In addition, it has been found to exhibit inhibitory activity against several enzymes, including acetylcholinesterase, tyrosinase, and α-glucosidase. This compound has also been studied for its potential as a fluorescent probe for imaging applications.
Mechanism of Action
The exact mechanism of action of 6-Cyclopropyl-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to exert its biological effects by interacting with specific targets in cells, such as enzymes and receptors. For example, this compound has been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. By inhibiting this enzyme, this compound may increase the levels of acetylcholine in the brain, which could have potential therapeutic effects in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. For example, it has been found to possess antioxidant activity, which could be beneficial in the treatment of oxidative stress-related diseases. In addition, it has been found to exhibit anti-inflammatory activity, which could be useful in the treatment of inflammatory diseases. This compound has also been found to exhibit cytotoxic activity against cancer cells, which could have potential applications in cancer therapy.
Advantages and Limitations for Lab Experiments
6-Cyclopropyl-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, which makes it readily available for research purposes. In addition, it has been found to exhibit a wide range of biological activities, which makes it a versatile compound for studying different biological processes. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects. Furthermore, its potential toxicity and side effects need to be carefully evaluated before its use in clinical settings.
Future Directions
There are several future directions for the study of 6-Cyclopropyl-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its mechanism of action and identify its specific targets in cells. This could provide insights into its potential therapeutic applications. Another direction is to study its interactions with other compounds and identify potential synergistic effects. In addition, further studies are needed to evaluate its safety and efficacy in preclinical and clinical settings. Finally, the development of new synthetic methods for this compound could lead to the creation of more potent and selective derivatives with improved biological activities.
Synthesis Methods
The synthesis of 6-Cyclopropyl-3-[3-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3-(trifluoromethyl)aniline with ethyl 2-cyano-3-(cyclopropylamino)acrylate in the presence of triethylamine and copper(I) iodide. The reaction proceeds through a multistep process involving cyclization, deprotection, and oxidation. The yield of the synthesis is reported to be around 50-60%.
Properties
Molecular Formula |
C13H9F3N4S |
---|---|
Molecular Weight |
310.3 g/mol |
IUPAC Name |
6-cyclopropyl-3-[3-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C13H9F3N4S/c14-13(15,16)9-3-1-2-8(6-9)10-17-18-12-20(10)19-11(21-12)7-4-5-7/h1-3,6-7H,4-5H2 |
InChI Key |
NOXBKNDXEMQVKI-UHFFFAOYSA-N |
SMILES |
C1CC1C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)C(F)(F)F |
Canonical SMILES |
C1CC1C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)C(F)(F)F |
Origin of Product |
United States |
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